Cas no 58262-63-8 (Accedine)

Accedine structure
Accedine structure
Product Name:Accedine
CAS No:58262-63-8
MF:C20H24N2O2
MW:324.41751229679
CID:379823
Update Time:2024-03-01

Accedine Chemical and Physical Properties

Names and Identifiers

    • Sarpagan-3,17-diol,1-methyl- (9CI)
    • 6,10-Methanoindolo[3,2-b]quinolizine,sarpagan-3,17-diol deriv.
    • Accedine
    • Sarpagan-3,17-diol, 1-methyl-
    • Inchi: InChI=1S/C20H24N2O2/c1-3-12-10-22-18-8-14-13-6-4-5-7-17(13)21(2)19(14)20(22,24)9-15(12)16(18)11-23/h3-7,15-16,18,23-24H,8-11H2,1-2H3
    • InChI Key: JQILJROVLDSOTD-UHFFFAOYSA-N
    • SMILES: C\C=C1\CN2C3Cc4c(n(C)c5ccccc45)C2(O)CC1C3CO |TLB:22:21:17.19:2.3,THB:6:5:17.19:2.3,3:4:8.7.6:19.20.21|

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 0.695
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